Cas no 852141-81-2 (N-{3-1-(benzenesulfonyl)-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(benzenesulfonyl)-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852141-81-2
• MF: C₂₄H₂₅N₃O₅S₂
• MW: 499.602403402328
• CID: 6462325
• Update Time: 2025-05-25

N-{3-1-(benzenesulfonyl)-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(benzenesulfonyl)-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(3-(5-(2-ethoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[5-(2-ethoxyphenyl)-4,5-dihydro-1-(phenylsulfonyl)-1H-pyrazol-3-yl]phenyl]-

• Inchi： 1S/C24H25N3O5S2/c1-3-32-24-15-8-7-14-21(24)23-17-22(18-10-9-11-19(16-18)26-33(2,28)29)25-27(23)34(30,31)20-12-5-4-6-13-20/h4-16,23,26H,3,17H2,1-2H3
• InChI Key： FHEWRXOVVVSJPM-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=CC=C3OCC)N(S(C3=CC=CC=C3)(=O)=O)N=2)=C1)(=O)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 669.8±65.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on N-{3-1-(benzenesulfonyl)-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-1-(benzenesulfonyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl)methanesulfonamide (CAS No. 852141-81-2)}

N-{3-1-(benzenesulfonyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl)methanesulfonamide} (CAS No. 852141-81-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of multiple chemical functionalities that make it a promising candidate for further research and development in drug discovery.

The molecular framework of N-{3-1-(benzenesulfonyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl)methanesulfonamide} incorporates several key pharmacophoric elements. The presence of a benzenesulfonyl group at the 1-position of the pyrazole ring suggests potential interactions with biological targets through hydrogen bonding and dipole-dipole interactions. Additionally, the 2-ethoxyphenyl substituent at the 5-position of the pyrazole ring introduces a hydrophobic moiety that may enhance membrane permeability and bioavailability. The phenyl group at the 3-position further extends the compound's surface area, potentially influencing its binding affinity and selectivity.

In recent years, there has been a growing interest in heterocyclic compounds, particularly pyrazoles, due to their diverse biological activities and structural versatility. Pyrazoles have been extensively studied for their potential as anti-inflammatory, antimicrobial, antiviral, and anticancer agents. The specific scaffold of N-{3-1-(benzenesulfonyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl)methanesulfonamide} aligns well with this trend, as it combines the known pharmacological properties of pyrazoles with additional functional groups that may modulate their activity.

The sulfonamide moiety is another critical feature of this compound. Sulfonamides are well-known for their broad spectrum of biological activities and have been incorporated into numerous therapeutic agents. The methanesulfonamide group in this compound may contribute to its solubility and bioavailability while also providing a site for further derivatization to optimize its pharmacological profile. The combination of these features makes N-{3-1-(benzenesulfonyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl)methanesulfonamide} a versatile molecule for medicinal chemistry investigations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-{3-1-(benzenesulfonyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl)methanesulfonamide} with biological targets. These studies have highlighted the potential for this compound to interact with enzymes and receptors involved in various disease pathways. For instance, preliminary docking studies suggest that it may bind to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The synthesis of N-{3-1-(benzenesulfonyl-5-(2-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl)methanesulfonamide} involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole ring through condensation reactions, followed by sulfonylation and functional group transformations to introduce the benzenesulfonyl, 2-ethoxyphenyl, and sulfonamide moieties. Advanced techniques such as transition metal catalysis and asymmetric synthesis may be employed to enhance reaction efficiency and selectivity.

The pharmacological evaluation of N-{3-1-(benzenesulfonyl-5-(2-et hoxypy phenyl)-4,5-dihydro -1H -py razol -3 -y lph en y l strong >)me than esu lfona m ide} has begun with initial in vitro assays targeting inflammation-related pathways. Preliminary results indicate that this compound exhibits moderate activity in inhibiting COX enzymes, suggesting potential therapeutic effects in conditions such as arthritis or inflammatory bowel disease. Further studies are needed to fully elucidate its mechanism of action and assess its efficacy in vivo.

The structural features of N-{3 -1 - (< strong >be nzene sulfo ny l strong > - 5 - ( 2 - eth oxy ph en y l ) - 4 , 5 - di hy dro - 1 H - py ra z ol - 3 - y l < strong >ph en y l strong > ) me than esu lfona m ide } also make it an attractive scaffold for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can explore how small modifications to its structure may enhance its potency or selectivity. This approach allows for the rapid screening of thousands of potential analogs, significantly accelerating the drug discovery process.

In conclusion, N-{3 -1 -( ben zene sulfo ny l ) - 5 -( 2 - eth oxy ph en y l ) - 4 , 5 - di hy dro - 1 H - py ra z ol - 3 - y l phe n y l ) me than esu lfona m ide } (CAS No. 85214181) is a promising compound with significant potential in pharmaceutical research. Its unique molecular architecture combines multiple pharmacophoric elements that may contribute to its biological activity across various disease pathways. Ongoing studies aim to further characterize its pharmacological properties and explore its therapeutic applications through both experimental and computational approaches.